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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937 Get Quote

Technical Support Center: Bis-tris Propane
Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions to help researchers, scientists, and drug development professionals prevent

microbial growth in their Bis-tris propane buffer solutions.

Troubleshooting Guide
Issue: My Bis-tris propane solution appears cloudy or has visible particulate matter.

Possible Cause: Microbial contamination. Cloudiness or visible particles can be an indication

of bacterial or fungal growth.

Solution:

Do not use the contaminated solution in your experiments as it can lead to inaccurate and

unreliable results.

Discard the contaminated solution.

Prepare a fresh solution using sterile techniques.
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To prevent future contamination, consider sterilizing the solution immediately after

preparation.

Issue: The pH of my Bis-tris propane solution has shifted significantly over time.

Possible Cause: Microbial metabolism can alter the pH of the buffer.

Solution:

Confirm the pH shift using a calibrated pH meter.

If a significant deviation from the expected pH is observed, it is best to discard the

solution.

When preparing a new batch, ensure it is properly sterilized and stored to inhibit microbial

activity.

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for sterilizing Bis-tris propane solutions to prevent

microbial growth?

There are two primary methods for sterilizing Bis-tris propane solutions:

Autoclaving: Bis-tris propane solutions are stable to autoclaving.[1][2] This method uses

high-pressure steam to kill microorganisms.

Sterile Filtration: This involves passing the solution through a 0.2 or 0.22-micron filter to

remove bacteria.[3][4][5]

Q2: How should I store my Bis-tris propane stock solutions to minimize the risk of

contamination?

Proper storage is crucial for maintaining the integrity of your Bis-tris propane solutions.

Short-term Storage: Stock solutions can be stored at 2-8°C (or +4°C) for several months.
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Long-term Storage: For longer-term storage, some sources suggest storing at -20°C or

-80°C, which can extend the shelf life to 1 and 6 months respectively, especially when

protected from light.

General Recommendations: Always keep the container tightly sealed in a cool, well-

ventilated area, and away from direct sunlight.

Q3: Can I add antimicrobial agents to my Bis-tris propane solution?

While some general-purpose buffers can have antimicrobial agents added, it is not a common

practice for Bis-tris propane solutions used in sensitive biological experiments. The addition of

such agents could interfere with downstream applications. Sterilization through autoclaving or

filtration is the recommended approach.

Q4: Is the powdered form of Bis-tris propane susceptible to microbial growth?

The dry, powdered form of Bis-tris propane is stable for years when stored at room

temperature in a dry place. Microbial growth is not a concern for the powder as long as it is

kept dry and free from contamination.

Data Summary
Parameter Recommendation Source(s)

Sterilization Methods
Autoclaving, Sterile Filtration

(0.2 or 0.22 µm)

Short-Term Storage (Stock

Solutions)

2-8°C or +4°C for several

months

Long-Term Storage (Stock

Solutions)

-20°C (up to 1 month), -80°C

(up to 6 months)

Storage of Powder
Room temperature, in a dry,

well-ventilated area

Experimental Protocols
Protocol 1: Preparation of Sterile 1 M Bis-tris Propane Stock Solution via Autoclaving
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Dissolution: Weigh out 282.3 g of Bis-tris propane powder for a 1 L solution. In a sterile

container, dissolve the powder in approximately 700 mL of high-purity, nuclease-free water.

pH Adjustment: Titrate the solution to the desired pH using concentrated HCl.

Volume Adjustment: Transfer the solution to a sterile 1 L volumetric flask and add water to

bring the final volume to 1 L.

Transfer: Pour the solution into an autoclavable bottle, leaving sufficient headspace to

prevent boiling over.

Autoclaving: Apply autoclave tape and autoclave on a liquid cycle.

Storage: Once cooled, store the sterile solution at 2-8°C.

Protocol 2: Preparation of Sterile 1 M Bis-tris Propane Stock Solution via Filtration

Dissolution: Follow steps 1-3 from the autoclaving protocol using sterile labware.

Filtration: Using a sterile filtration unit with a 0.2 or 0.22-micron membrane filter, filter the

solution into a sterile storage bottle.

Storage: Store the sterile-filtered solution at 2-8°C.
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Figure 1. Experimental workflow for preparing sterile Bis-tris propane solutions.
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Figure 2. Troubleshooting logic for identifying and addressing potential microbial contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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